3-(Butanoylamino)-3-phenylpropanoic acid

• IUPAC Name: 3-(butanoylamino)-3-phenylpropanoic acid
• InChI: InChI=1S/C13H17NO3/c1-2-6-12(15)14-11(9-13(16)17)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,14,15)(H,16,17)
• InChI Key: YIAHNNXXFOPGRC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(CC(=O)O)C1=CC=CC=C1
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

3-(Butanoylamino)-3-phenylpropanoic acid, also known as BPPA, is a synthetic amino acid that has gained attention in the scientific community due to its potential applications in various fields. BPPA is a chiral molecule, meaning it has a non-superimposable mirror image, which gives it unique properties that make it useful in a variety of contexts.

Mechanism of Action

The mechanism of action of 3-(Butanoylamino)-3-phenylpropanoic acid is not fully understood, but it is believed to act as a chiral auxiliary, meaning it can influence the stereochemistry of reactions it is involved in. This property makes it useful in the synthesis of chiral compounds, which are important in the development of new drugs and materials.
Biochemical and Physiological Effects:
3-(Butanoylamino)-3-phenylpropanoic acid has been shown to have low toxicity and is not known to have any significant biochemical or physiological effects. However, it has been shown to interact with certain enzymes and proteins in vitro, indicating that it may have potential as a research tool in the study of these molecules.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(Butanoylamino)-3-phenylpropanoic acid is its chiral nature, which makes it useful in the synthesis of chiral compounds. It is also relatively easy to synthesize and purify, making it a cost-effective option for use in research. However, one limitation is that it may not be suitable for use in vivo due to its synthetic nature and potential for low bioavailability.

Future Directions

There are several potential future directions for research involving 3-(Butanoylamino)-3-phenylpropanoic acid. One area of interest is in the development of new materials and drug delivery systems using 3-(Butanoylamino)-3-phenylpropanoic acid as a building block. Additionally, further investigation into the mechanism of action of 3-(Butanoylamino)-3-phenylpropanoic acid could lead to new insights into the behavior of enzymes and proteins. Finally, more research is needed to determine the potential applications of 3-(Butanoylamino)-3-phenylpropanoic acid in vivo and its potential as a therapeutic agent.

Synthesis Methods

3-(Butanoylamino)-3-phenylpropanoic acid can be synthesized using a variety of methods, including the reaction of phenylalanine with butyric anhydride in the presence of a catalyst. This method has been shown to produce high yields of 3-(Butanoylamino)-3-phenylpropanoic acid with high purity.

Scientific Research Applications

3-(Butanoylamino)-3-phenylpropanoic acid has been studied extensively for its potential applications in various scientific fields. One area of research is in the development of new materials, such as polymers and hydrogels, for use in drug delivery and tissue engineering. 3-(Butanoylamino)-3-phenylpropanoic acid has also been investigated for its potential as a chiral building block in the synthesis of new drugs and other compounds.